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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874 Get Quote

For researchers, scientists, and drug development professionals, the purity, consistency, and

olfactory profile of aromatic compounds are paramount. This guide provides a comprehensive

performance benchmark of Cedramber, a popular woody and amber-scented synthetic

ingredient, from three hypothetical leading suppliers: Supplier A (Innovate Scent), Supplier B

(PureAroma Analytics), and Supplier C (BulkChem Solutions). The following data and protocols

are presented to aid in the selection of the most suitable Cedramber for research and

development purposes.

Cedramber, chemically known as Cedryl Methyl Ether, is valued in fragrance and sensory

research for its rich, dry, and warm ambergris-like character with cedarwood undertones.[1][2]

[3] Its performance as a fixative and its complex scent profile make it a subject of interest in

studies related to olfactory receptor activation and fragrance formulation science.[2][4]

Comparative Performance Data
The performance of Cedramber from the three suppliers was evaluated based on chemical

purity, isomeric distribution, and sensory panel assessments. The results are summarized

below.

Table 1: Chemical Purity and Isomeric Distribution by
GC-MS
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Supplier Purity (%)
Key Isomer 1
(%)

Key Isomer 2
(%)

Trace
Impurities (%)

Supplier A

(Innovate Scent)
99.2 85.3 13.9 0.8

Supplier B

(PureAroma

Analytics)

99.8 86.1 13.7 0.2

Supplier C

(BulkChem

Solutions)

97.5 82.0 15.5 2.5

Data are hypothetical and for illustrative purposes.

Table 2: Organoleptic and Olfactory Performance
Supplier

Olfactory
Profile

Intensity (1-10)
Longevity on
Skin (hours)

Fixative Effect
(%)

Supplier A

(Innovate Scent)

Rich amber,

prominent

cedarwood,

slight smoky note

8 > 48 15

Supplier B

(PureAroma

Analytics)

Clean ambergris,

smooth

cedarwood,

minimal ancillary

notes

9 > 48 18

Supplier C

(BulkChem

Solutions)

Harsh opening,

less defined

amber,

noticeable

camphoraceous

note

7 ~ 36 12
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Data are hypothetical and for illustrative purposes.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol outlines the method used to determine the purity and isomeric distribution of

Cedramber.

Instrumentation: A standard gas chromatograph coupled with a mass spectrometer is

utilized.[5][6][7]

Sample Preparation: A 1% solution of Cedramber in ethanol is prepared.[7]

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is used.

Injector Temperature: 250°C.

Oven Program: The temperature is initially held at 60°C for 2 minutes, then ramped up to

280°C at a rate of 10°C/minute, and held for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Data Analysis: Peak areas are integrated to determine the percentage of each component.

Identification is confirmed by comparing mass spectra with a reference library.[5]

Organoleptic and Olfactory Evaluation
This protocol describes the sensory analysis of Cedramber.
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Panel: A panel of five trained sensory experts is used.

Sample Preparation: Samples are diluted to 10% in odorless ethanol and applied to

fragrance testing strips.

Evaluation Procedure:

Olfactory Profile: Panelists describe the odor characteristics at different time points (initial,

1 hour, 6 hours, 24 hours).

Intensity: The perceived odor intensity is rated on a scale of 1 (very weak) to 10 (very

strong).

Longevity: The duration for which the characteristic scent is detectable on the skin is

recorded.[8]

Fixative Effect: The Cedramber sample is blended with a volatile citrus top note (e.g.,

Limonene) at a 1:4 ratio. The longevity of the citrus note is compared to a control sample

without Cedramber. The percentage increase in longevity is reported as the fixative effect.

Visualizing the Science
To better understand the experimental process and the biological context of olfaction, the

following diagrams are provided.
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Experimental Workflow for Cedramber Benchmarking
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A flowchart of the benchmarking process.

The interaction of an odorant molecule like Cedramber with an olfactory receptor initiates a

complex signaling cascade. This process is fundamental to the sense of smell and is a key

area of research in sensory neuroscience.
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Simplified Olfactory Signaling Pathway

Odorant (e.g., Cedramber)
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Key steps in olfactory signal transduction.
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Conclusion
Based on the presented data, Cedramber from Supplier B (PureAroma Analytics) exhibits the

highest purity and the most desirable olfactory profile, making it the recommended choice for

applications requiring high fidelity and consistency. Supplier A (Innovate Scent) offers a viable

alternative with good performance characteristics. The product from Supplier C (BulkChem

Solutions), while more economical, may be better suited for applications where minor impurities

and slight variations in scent profile are not critical.

This guide highlights the importance of rigorous, multi-faceted analysis in the selection of

chemical reagents for research. It is recommended that researchers perform their own in-house

validation to ensure the chosen supplier meets the specific requirements of their experimental

design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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